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Compound of Interest

Compound Name: MC180295

Cat. No.: B608874

Technical Support Center: MC180295

This technical support center provides researchers, scientists, and drug development
professionals with best practices for the long-term storage and handling of MC180295.

Frequently Asked Questions (FAQs)

Q1: What is the recommended temperature for long-term storage of solid MC180295?

For long-term stability, solid MC180295 should be stored at -20°C.[1][2] Some suppliers
suggest that storage at 4°C is suitable for short-term periods (days to weeks).[2][3] To ensure
maximum shelf-life, which can be over three years if stored correctly, a constant temperature of
-20°C in a dry, dark environment is recommended.[2]

Q2: How should | store MC180295 once it is dissolved in a solvent?

Stock solutions of MC180295, typically prepared in DMSO, should be aliquoted into single-use
volumes to prevent degradation from repeated freeze-thaw cycles.[1][3] These aliquots should
be stored at -80°C for long-term stability (up to one year) or at -20°C for shorter periods (up to
one month).[1][3]

Q3: What is the recommended solvent for preparing MC180295 stock solutions?

MC180295 is soluble in DMSO.[1][2] It is advisable to use anhydrous DMSO to prepare stock
solutions, as moisture can reduce the solubility of the compound.[1]
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Q4: Can | store MC180295 stock solutions at 4°C?

No, it is not recommended to store MC180295 stock solutions at 4°C for extended periods. For
short-term storage of a few days to weeks, some suppliers suggest 0-4°C, but for longer-term
preservation of the stock solution's integrity, -20°C or -80°C is necessary.[2]

Q5: How should | handle the solid compound and stock solutions to ensure stability?

To maintain the integrity of MC180295, it is important to handle it in a well-ventilated area while
wearing appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses. When preparing to use the solid compound, allow the vial to equilibrate to room
temperature before opening to minimize moisture condensation. For stock solutions, use tightly
sealed vials for storage.

Troubleshooting Guide
Issue: | observe precipitation in my MC180295 stock solution after thawing.

» Possible Cause: The concentration of the stock solution may be too high, or the compound
may have come out of solution during freezing. Moisture absorption in the DMSO can also
reduce solubility.[1]

e Solution:
o Gently warm the solution and vortex or sonicate until the precipitate redissolves.

o If precipitation persists, consider preparing a fresh stock solution at a slightly lower
concentration.

o Ensure you are using anhydrous DMSO for preparing solutions.
Issue: My experimental results are inconsistent when using an older stock solution.

» Possible Cause: The stock solution may have degraded due to improper storage or multiple
freeze-thaw cycles.

e Solution:
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o Itis recommended to use a fresh aliquot for each experiment to avoid variability.
o If you suspect degradation, prepare a fresh stock solution from the solid compound.

o Always store stock solution aliquots at the recommended -80°C for long-term use.

Data Presentation

Table 1: Recommended Long-Term Storage Conditions for MC180295

Storage Recommended
Form . Notes
Temperature Duration
i Store in a dry, dark
Solid -20°C > 3 years[1][2]
place.[2]
Aliquot to avoid
In DMSO -80°C Up to 1 year[1] freeze-thaw cycles.[1]
[3]
For shorter-term
In DMSO -20°C Up to 1 month[1][3]

storage.

Experimental Protocols

Protocol for Preparation of MC180295 Stock Solution (10 mM in DMSO)

Equilibration: Allow the vial of solid MC180295 to reach room temperature before opening.

» Weighing: Accurately weigh the desired amount of MC180295 powder using an analytical
balance in a chemical fume hood. The molecular weight of MC180295 is 358.41 g/mol .[3]

» Dissolution: Add the appropriate volume of anhydrous DMSO to achieve a 10 mM
concentration. For example, to prepare 1 mL of a 10 mM stock solution, dissolve 3.58 mg of
MC180295 in 1 mL of DMSO.

e Solubilization: Vortex or sonicate the solution until the compound is completely dissolved.
Gentle warming can be applied if necessary.
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 Aliquoting: Dispense the stock solution into smaller, single-use, tightly sealed vials.

o Storage: Store the aliquots at -80°C for long-term use.
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Caption: Recommended storage workflow for solid and dissolved MC180295.
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Caption: Troubleshooting guide for precipitation in MC180295 stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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